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molecular formula C14H32O3Si B1682538 Triethoxy(octyl)silane CAS No. 2943-75-1

Triethoxy(octyl)silane

Cat. No. B1682538
CAS RN: 2943-75-1
M. Wt: 276.49 g/mol
InChI Key: MSRJTTSHWYDFIU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05986124

Procedure details

224 mg Of octene-1, 329 mg of triethoxysilane, and 400 mg of toluene were placed in a glass reaction tube. Next, 0.001 ml of a toluene solution of a 0-valent platinum complex of divinyltetramethyldisiloxane (platinum content: 0.4 wt %) was added to this mixture. The reaction tube was sealed with Teflon tape and heated for 30 minutes in an oil bath at 50° C. When the contents were analyzed by GC-MS following cooling, the conversion rate of octene-1 was 0.5% and n-octyltriethoxysilane was produced at a yield of 0.4%.
Name
octene-1
Quantity
224 mg
Type
reactant
Reaction Step One
Name
triethoxysilane
Quantity
329 mg
Type
reactant
Reaction Step One
Name
toluene
Quantity
400 mg
Type
solvent
Reaction Step One
[Compound]
Name
Teflon
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
octene-1
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
divinyltetramethyldisiloxane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
toluene
Quantity
0.001 mL
Type
solvent
Reaction Step Four
Name
n-octyltriethoxysilane
Yield
0.4%

Identifiers

REACTION_CXSMILES
[CH3:1][CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH:7]=[CH2:8].[CH2:9]([O:11][SiH:12]([O:16][CH2:17][CH3:18])[O:13][CH2:14][CH3:15])[CH3:10].C([Si](C=C)(C)O[Si](C)(C)C)=C>C1(C)C=CC=CC=1>[CH2:8]([Si:12]([O:16][CH2:17][CH3:18])([O:13][CH2:14][CH3:15])[O:11][CH2:9][CH3:10])[CH2:7][CH2:6][CH2:5][CH2:4][CH2:3][CH2:2][CH3:1]

Inputs

Step One
Name
octene-1
Quantity
224 mg
Type
reactant
Smiles
CCCCCCC=C
Name
triethoxysilane
Quantity
329 mg
Type
reactant
Smiles
C(C)O[SiH](OCC)OCC
Name
toluene
Quantity
400 mg
Type
solvent
Smiles
C1(=CC=CC=C1)C
Step Two
[Compound]
Name
Teflon
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Three
Name
octene-1
Quantity
0 (± 1) mol
Type
reactant
Smiles
CCCCCCC=C
Step Four
Name
divinyltetramethyldisiloxane
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=C)[Si](O[Si](C)(C)C)(C)C=C
Name
toluene
Quantity
0.001 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
50 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
following cooling

Outcomes

Product
Name
n-octyltriethoxysilane
Type
product
Smiles
C(CCCCCCC)[Si](OCC)(OCC)OCC
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 0.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.